Cas no 210686-56-9 (Propanamide,N-(1,6-dihydro-4-hydroxy-6-oxo-2-pyrimidinyl)-2,2-dimethyl-)

• Product Name: Propanamide,N-(1,6-dihydro-4-hydroxy-6-oxo-2-pyrimidinyl)-2,2-dimethyl-
• CAS No: 210686-56-9
• MF: C₉H₁₃N₃O₃
• MW: 211.217821836472
• CID: 242305
• PubChem ID: 45093237
• Update Time: 2025-04-19

Propanamide,N-(1,6-dihydro-4-hydroxy-6-oxo-2-pyrimidinyl)-2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Propanamide,N-(1,6-dihydro-4-hydroxy-6-oxo-2-pyrimidinyl)-2,2-dimethyl-
• Propanamide,N-(1,4-dihydro-6-hydroxy-4-oxo-2-pyrimidinyl)-2,2-dimethyl- (9CI)
• N-(4-Hydroxy-6-oxo-1,6-dihydropyrimidin-2-yl)pivalamide
• 210686-56-9

• Inchi： 1S/C9H13N3O3/c1-9(2,3)7(15)12-8-10-5(13)4-6(14)11-8/h4H,1-3H3,(H3,10,11,12,13,14,15)
• InChI Key： AGPFCUFABWQBCA-UHFFFAOYSA-N
• SMILES： O=C(C(C)(C)C)NC1=NC(=CC(N1)=O)O

Computed Properties

• Exact Mass: 211.09579
• Monoisotopic Mass: 211.09569129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 90.8Ų

Experimental Properties

• PSA: 90.79